Cas no 1013624-41-3 (1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate
• CAS No: 1013624-41-3
• MF: C₂₀H₂₇NO₅
• MW: 361.432086229324
• CID: 5156170
• PubChem ID: 59688397
• Update Time: 2025-06-10

1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate
• 1-O-tert-butyl 4-O-ethyl 4-benzoylpiperidine-1,4-dicarboxylate
• 1,4-Piperidinedicarboxylic acid, 4-benzoyl-, 1-(1,1-dimethylethyl) 4-ethyl ester

• Inchi： 1S/C20H27NO5/c1-5-25-17(23)20(16(22)15-9-7-6-8-10-15)11-13-21(14-12-20)18(24)26-19(2,3)4/h6-10H,5,11-14H2,1-4H3
• InChI Key： VQYUJPCGHOMLDK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(C2C=CC=CC=2)=O)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 523
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9

Additional information on 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate

Introduction to 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate (CAS No. 1013624-41-3)

1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate (CAS No. 1013624-41-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a benzoyl group, and tert-butyl and ethyl ester functionalities. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and cardiovascular disorders.

The synthesis of 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to significantly enhance the efficiency and selectivity of the synthesis.

In terms of its chemical properties, 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate. This property facilitates its use in various chemical reactions and analytical techniques. Additionally, the compound's stability under different conditions has been extensively studied, with results indicating that it remains stable at room temperature and under mild acidic or basic conditions.

The biological activity of 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory and neuroprotective properties. For instance, in vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, animal models have indicated that it can effectively reduce neuronal damage in ischemic brain injury, suggesting its potential as a therapeutic agent for stroke and other neurological disorders.

In the context of drug development, 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate has shown promise as a lead compound for the design of new drugs targeting specific receptors or enzymes. Its piperidine core provides a versatile scaffold for further functionalization, allowing researchers to optimize its pharmacological properties through structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the benzoyl group and the ester functionalities to enhance its potency and selectivity.

Clinical trials involving compounds derived from 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated with minimal side effects. Ongoing phase II trials aim to further investigate their therapeutic potential in specific disease indications.

Beyond its therapeutic applications, 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate has also found use in other areas of scientific research. For example, it serves as an important intermediate in the synthesis of more complex molecules used in materials science and catalysis. Its unique chemical structure makes it a valuable tool for exploring new reaction pathways and developing novel materials with enhanced properties.

In conclusion, 1-tert-butyl 4-ethyl 4-benzoylpiperidine-1,4-dicarboxylate (CAS No. 1013624-41-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure, coupled with its promising biological activity and versatility as a synthetic intermediate, positions it as an important molecule in the ongoing quest for new therapeutic agents and advanced materials.